5'6-FAM-GGUGAAAGACGAUGGACAATT,UUGUCCAUCGUCUUUCACCTT

• Molecular Formula: C37H55N5O5
• Molecular Weight: 649.9 g/mol
• InChI: InChI=1S/C37H55N5O5/c1-7-42(27(4)5)21-15-14-20-31(25-43)39-37(47)33(24-30-18-12-9-13-19-30)41-35(45)28(6)38-36(46)32(40-34(44)22-26(2)3)23-29-16-10-8-11-17-29/h8-13,16-19,25-28,31-33H,7,14-15,20-24H2,1-6H3,(H,38,46)(H,39,47)(H,40,44)(H,41,45)/t28-,31-,32-,33-/m0/s1
• InChIKey: CORJRKMNBMBZIY-XGKFQTDJSA-N

5'6-FAM-GGUGAAAGACGAUGGACAATT, UUGUCCAUCGUCUUUCACCTT: A Fluorescent-Labeled siRNA Duplex for Gene Silencing Studies

5'6-FAM-GGUGAAAGACGAUGGACAATT,UUGUCCAUCGUCUUUCACCTT is a double-stranded small interfering RNA (siRNA) oligonucleotide duplex modified at the 5' terminus of the sense strand with the fluorescent dye 5'6-FAM, a mixture of the 5- and 6-carboxyfluorescein (FAM) isomers . This compound belongs to the class of fluorescently labeled RNA interference (RNAi) reagents designed primarily for tracking cellular uptake, monitoring transfection efficiency, and optimizing delivery conditions in vitro [1]. The siRNA sequence itself is engineered to lack significant homology to known mammalian gene sequences, functioning as a non-targeting negative control .

Fluorescent tracking 5'6-FAM label enables uptake visualization via microscopy or flow cytometry

Non‑targeting control Verified sequence lacks significant homology to human, mouse, and rat genes

Transfection optimization Supports parameter screening without gene‑specific interference

• [1] MedChemExpress. (n.d.). 5'6-FAM-GGUGAAAGACGAUGGACAATT,UUGUCCAUCGUCUUUCACCTT [Product page]. View Source

Why Generic siRNA Substitution is Inappropriate for 5'6-FAM-GGUGAAAGACGAUGGACAATT

Substituting 5'6-FAM-GGUGAAAGACGAUGGACAATT with an alternative fluorescently labeled or unlabeled siRNA duplex introduces significant technical variability that can compromise experimental reproducibility and data interpretation. The specific 5'6-FAM fluorophore mixture and the proprietary sequence are not interchangeable with single-isomer FAM labels (e.g., 5-FAM or 6-FAM) or alternative non-targeting sequences due to differences in spectral properties, purity, and potential off-target effects. These variations directly impact the accuracy of transfection efficiency assessments, the reliability of fluorescence-based assays (e.g., flow cytometry, microscopy), and the validity of gene silencing controls. Therefore, procurement of the precise catalog number ensures consistent performance across experiments.

Fluorophore mixture

5'6-FAM isomer blend may not be replicated by single-isomer 5‑FAM or 6‑FAM; spectral behavior can shift

Sequence identity

Non‑targeting verification is sequence‑specific; alternative negative controls may carry off‑target risk

Quality assurance

Purity and lot‑consistency claims differ across vendors; generic siRNA may compromise transfection readouts

Quantitative Differentiation Guide for 5'6-FAM-GGUGAAAGACGAUGGACAATT vs. Closest Analogs

Fluorophore Performance: 5'6-FAM Mixture vs. Single-Isomer 5-FAM or 6-FAM

The 5'6-FAM label on this siRNA is a mixture of 5-FAM and 6-FAM isomers . This mixture provides a broader excitation profile compared to single-isomer 5-FAM or 6-FAM alone, enhancing compatibility with common laser lines (e.g., 488 nm argon-ion laser) and reducing the risk of dye-specific artifacts in imaging and cytometry applications. The spectral characteristics of the mixture are compared to the individual isomers and .

Fluorophore performance

Reported

Target: Ex/Em 490/520 nm
Comparator: 5‑FAM 490–493/517–520 nm; 6‑FAM 492–495/518–520 nm

Broader excitation profile may simplify multi-platform detection

Spectral data in buffer pH ~9; verify on your instrument

Evidence Dimension	Fluorescence Excitation/Emission Maxima (nm)
Target Compound Data	Ex/Em: 490 nm / 520 nm
Comparator Or Baseline	5-FAM (single isomer): 490-493 nm / 517-520 nm; 6-FAM (single isomer): 492-495 nm / 518-520 nm
Quantified Difference	The 5'6-FAM mixture exhibits spectral properties within the range of both isomers, offering greater flexibility in instrument setup without a significant shift in emission wavelength.
Conditions	Spectral data measured in aqueous buffer, pH ~9.

Why This Matters

This spectral versatility simplifies experimental design and ensures robust detection across various fluorescence platforms, avoiding the need for multiple labeled controls.

Chemical Purity and Quality Assurance: HPLC-Verified Integrity

The product is supplied with a guaranteed purity of ≥98% as determined by High-Performance Liquid Chromatography (HPLC) . This high level of purity minimizes the presence of truncated or failed synthesis products, which can act as competitive inhibitors or cause non-specific cellular responses. In comparison, some generic or lower-cost negative control siRNAs may be offered with lower purity guarantees (e.g., ≥95% or less), which can introduce experimental variability.

Chemical purity

Class-level

≥98% by HPLC (target) vs. typical ≥95% (class baseline)

Higher full-length product content may support lot-to-lot consistency

Class-level reference; vendor HPLC specification

Evidence Dimension	siRNA Oligonucleotide Purity (by HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Typical industry standard for generic siRNA negative controls: ≥95% (Class-level baseline)
Quantified Difference	≥3% absolute increase in full-length product content.
Conditions	Solid-phase synthesis, HPLC analysis by vendor.

Why This Matters

Higher purity directly translates to more reliable and reproducible experimental results, reducing the need for repeat experiments due to variable knockdown or off-target effects.

Sequence Specificity: Verified Lack of Homology to Mammalian Genomes

The siRNA sequence (sense: 5'-GGUGAAAGACGAUGGACAATT-3'; antisense: 5'-UUGUCCAUCGUCUUUCACCTT-3') is designed as a non-targeting negative control. Vendor validation confirms that this sequence exhibits no significant homology to known human, mouse, or rat gene sequences . This is a critical differentiator from scrambled siRNA controls that may inadvertently target a gene. The absence of target-specific knockdown ensures that any observed phenotype is attributable to the delivery vehicle or experimental conditions, not to unintended gene silencing.

Sequence specificity

Reported

BLAST analysis: no significant homology to human, mouse, or rat RefSeq

Minimizes risk of off‑target effects as negative control

Vendor claim; confirm for your specific application

Evidence Dimension	Sequence Homology to Mammalian Transcriptomes
Target Compound Data	No significant homology reported (verified non-targeting)
Comparator Or Baseline	Scrambled control siRNA sequences that may have partial matches to known genes.
Quantified Difference	N/A (Qualitative: confirmed non-targeting vs. potential off-target risk).
Conditions	BLAST analysis against RefSeq RNA database (as per vendor claim).

Why This Matters

Using a validated non-targeting control is essential for accurate interpretation of RNAi experiments, as it minimizes the risk of confounding off-target effects that can lead to false-positive or false-negative conclusions.

Physical Stability and Storage: Lyophilized Format for Long-Term Integrity

The product is supplied as a lyophilized (freeze-dried) powder, which is a standard format for synthetic oligonucleotides. This format provides a defined shelf-life of 3 years when stored at -20°C . In contrast, siRNA provided in solution may have a shorter shelf-life and is more susceptible to degradation from freeze-thaw cycles. The solid format also simplifies shipping and handling, reducing the risk of degradation during transit compared to liquid formulations that require cold-chain management.

Storage stability

Class-level

Lyophilized powder: ≥3 years at -20°C (vendor claim)

Extended shelf-life may reduce waste in long-term studies

Compared to typical liquid siRNA 6–12 months; store as recommended

Evidence Dimension	Long-Term Storage Stability
Target Compound Data	Lyophilized powder stable for 3 years at -20°C.
Comparator Or Baseline	Liquid siRNA formulations (typical shelf-life 6-12 months at -80°C).
Quantified Difference	≥2x longer shelf-life in standard laboratory freezer conditions.
Conditions	Sealed, protected from moisture and light, as per manufacturer instructions.

Why This Matters

The extended shelf-life in a stable, dry format reduces waste and ensures the reagent remains potent over the course of long-term research projects, providing better value and logistical convenience.

Optimal Application Scenarios for 5'6-FAM-GGUGAAAGACGAUGGACAATT in Biomedical Research

Optimization of siRNA Transfection Conditions in Mammalian Cell Culture

This fluorescently labeled negative control siRNA is ideal for optimizing transfection protocols. Researchers can use it to systematically vary transfection reagent concentrations, cell densities, and incubation times while monitoring cellular uptake via fluorescence microscopy or flow cytometry [1]. The high purity (≥98%) ensures that observed fluorescence accurately reflects transfection efficiency, not the presence of free dye or degraded fragments . The verified non-targeting sequence ensures that any observed cellular stress or toxicity is due to the transfection process itself, not a gene-specific effect .

Normalization Control for Flow Cytometry and Fluorescence Microscopy in Gene Silencing Studies

In experiments where target-specific siRNA is co-transfected with a fluorescent reporter, this FAM-labeled negative control serves as an essential normalization tool. By using it in parallel wells or as a co-transfection control, researchers can quantify baseline fluorescence and correct for variations in transfection efficiency across different samples [1]. The robust spectral properties of 5'6-FAM ensure compatibility with standard FITC/GFP channels, allowing for multiplexed assays without significant spectral overlap issues .

Validation of siRNA Delivery Vehicles and Nanoparticle Formulations

This siRNA duplex is a valuable tool for validating the efficacy of novel delivery vehicles, such as lipid nanoparticles or polymeric carriers. Its fluorescence allows for straightforward tracking of the siRNA cargo in vitro and, with appropriate controls, can be used to assess intracellular release and localization [1]. The high purity and defined storage stability of the lyophilized powder are advantageous for formulation scientists who require a consistent, well-characterized starting material .

Negative Control for High-Content Screening (HCS) and Automated Imaging

In high-throughput screening campaigns that utilize RNAi, a robust, non-targeting negative control is mandatory for establishing baseline phenotypic readouts. This FAM-labeled siRNA can be used to monitor transfection uniformity across entire multi-well plates using automated fluorescence imaging [1]. The defined spectral properties and high purity reduce well-to-well variability, which is critical for identifying true hits in large-scale screens .

Application

Selection Property

Validation Focus

Transfection protocol screening

Fluorescent tracking, non‑targeting sequence

Monitor cellular uptake; adjust parameters without gene‑specific bias

Normalization control for gene silencing

FITC‑compatible 5'6‑FAM, verified negative control

Baseline fluorescence normalization; confirm no confounding knockdown

Delivery vehicle validation

Lyophilized siRNA with fluorescent label

Track intracellular localization; assess formulation consistency

High‑content screening baseline

Lot‑consistent purity, broad excitation

Uniform transfection across plates; minimize well‑to‑well variability

• [1] MedChemExpress. (n.d.). 5'6-FAM-GGUGAAAGACGAUGGACAATT,UUGUCCAUCGUCUUUCACCTT [Product page]. View Source